Cas no 2167708-21-4 (2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine)

• Product Name: 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine
• CAS No: 2167708-21-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5837627
• PubChem ID: 165762626
• Update Time: 2025-07-14

2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine
• 2167708-21-4
• EN300-1587121
• 2-[5-(cyclohex-1-en-1-yl)-2-methylphenyl]ethan-1-amine

• Inchi： 1S/C15H21N/c1-12-7-8-15(11-14(12)9-10-16)13-5-3-2-4-6-13/h5,7-8,11H,2-4,6,9-10,16H2,1H3
• InChI Key： GBSDDFHXTGIBPU-UHFFFAOYSA-N
• SMILES： NCCC1C(C)=CC=C(C=1)C1=CCCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine

Introduction to 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine (CAS No. 2167708-21-4)

2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2167708-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexenyl moiety and a phenethylamine backbone. The presence of these structural elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications, particularly in the development of novel therapeutic agents.

The structure of 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine is meticulously designed to explore the intersection of biological activity and chemical stability. The cyclohexenyl group introduces a degree of rigidity to the molecule, which can influence its interaction with biological targets, while the phenethylamine moiety is well-known for its role in modulating neurotransmitter systems. This combination suggests that the compound may exhibit properties relevant to central nervous system (CNS) pharmacology, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of pharmaceutical compounds that leverage structural diversity to achieve enhanced efficacy and reduced side effects. The molecular framework of 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine aligns well with this trend, as it incorporates elements that have been successfully utilized in previous drug candidates. For instance, the phenethylamine scaffold is a well-documented pharmacophore in the treatment of conditions such as depression and anxiety disorders, while the cyclohexenyl group can provide additional spatial constraints that may improve binding affinity to specific receptors.

One of the most compelling aspects of this compound is its potential application in neurological research. The precise arrangement of atoms in 2-5-(cyclohex-1-en-1-yl)-2-methylphenylethan-1-amine may allow it to interact with neurotransmitter receptors in a manner that is both selective and potent. This is particularly relevant given the increasing understanding of the role that imbalances in neurotransmitter systems play in various neurological and psychiatric disorders. By targeting these systems with high precision, compounds like this one could offer new avenues for therapeutic intervention.

The synthesis and characterization of 2-5-(cyclohex-1-en-1-yli)-2-methylphenylethanammoni have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule. Additionally, spectroscopic and analytical methods have been employed to confirm its identity and purity, ensuring that it meets the stringent standards required for further biological evaluation.

Recent studies have begun to explore the pharmacological profile of 2_5_(cyclohex_1_en_1_yl)_2_methylphenylethan_1_amine_. Initial experiments suggest that it may exhibit properties similar to those of known phenethylamine derivatives, including potential effects on monoamine oxidase (MAO) inhibition and serotonin receptor activity. These findings are particularly intriguing given the importance of serotoninergic systems in mood regulation and cognitive function. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The toxicological assessment of any new pharmaceutical compound is a critical step in determining its safety profile before it can be considered for clinical use. While preliminary data on 2_5_(cyclohex_1_en_1_yl)_2_methylphenylethan_1_amine indicate that it is well-tolerated at moderate doses, more comprehensive studies are necessary to evaluate its long-term effects. These studies will include assessments of acute toxicity, chronic toxicity, and potential interactions with other drugs or biological systems. Such information is essential for ensuring that any therapeutic agent derived from this compound will be both safe and effective.

In conclusion,2_5_(cyclohex_1_en_1_yl)_2_methylphenylethan_1_amine (CAS No. 2167708_21_4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in neurological disorders make it an attractive candidate for further research and development. As our understanding of complex molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.